Cas no 1955531-90-4 (3-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride)

• Product Name: 3-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride
• CAS No: 1955531-90-4
• MF: C₈H₁₂Cl₂N₂O₂
• MW: 239.099080085754
• MDL: MFCD29991885
• CID: 4672652
• PubChem ID: 122360480
• Update Time: 2025-05-25

3-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(pyridin-4-yl)propanoic acid dihydrochloride
• 3-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride

• MDL： MFCD29991885
• Inchi： 1S/C8H10N2O2.2ClH/c9-7(5-8(11)12)6-1-3-10-4-2-6;;/h1-4,7H,5,9H2,(H,11,12);2*1H
• InChI Key： DDHUXAOSXIGPFO-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(CC(C1C=CN=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 155
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride

Research Brief on 3-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride (CAS: 1955531-90-4)

3-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride (CAS: 1955531-90-4) is a chemically modified amino acid derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its pyridine moiety and propanoic acid backbone, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in drug discovery, especially in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents targeting neurological and metabolic disorders.

Recent studies have explored the potential applications of 3-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride in medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its role as a key building block for the synthesis of novel GABA_A receptor modulators. The study demonstrated that derivatives of this compound exhibit enhanced binding affinity and selectivity for specific receptor subtypes, suggesting its utility in designing next-generation anxiolytics and anticonvulsants. Furthermore, its dihydrochloride salt form improves solubility and bioavailability, addressing critical challenges in drug formulation.

In addition to its pharmacological applications, 3-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride has been investigated for its potential in chemical biology. A 2024 study in ACS Chemical Biology utilized this compound as a precursor for the development of fluorescent probes targeting amino acid transporters in cancer cells. The researchers successfully conjugated the compound with a fluorophore, enabling real-time visualization of transporter activity in vitro. This advancement opens new avenues for studying nutrient uptake mechanisms in malignancies and could inform the design of targeted therapies.

The synthetic accessibility of 3-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride has also been a focus of recent optimization efforts. A team at the University of Cambridge (2023) developed a streamlined, high-yield synthesis route using catalytic asymmetric hydrogenation, achieving enantiomeric excess of >99%. This methodological improvement significantly enhances the compound's scalability for industrial applications while maintaining high purity standards required for pharmaceutical use.

Looking ahead, the versatility of 3-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride positions it as a promising candidate for diverse research applications. Ongoing clinical trials are evaluating its derivatives as potential treatments for epilepsy and anxiety disorders, with preliminary results showing favorable safety profiles. Moreover, its role in probe development continues to expand, with recent applications in studying neurotransmitter dynamics and metabolic pathways. As research progresses, this compound is likely to remain a focal point in both drug discovery and chemical biology.